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Compound of Interest

Compound Name: (5-Methylmorpholin-2-yl)methanol

CAS No.: 1394040-71-1

Cat. No.: B1433109 Get Quote

Executive Summary: Immediate Directives
(5-Methylmorpholin-2-yl)methanol is a functionalized morpholine derivative commonly used

as a scaffold in medicinal chemistry. Due to the morpholine ring, it must be treated as a basic,

potentially corrosive amine with flammability risks similar to its parent structures.

CRITICAL STOP/START PROTOCOLS:

STOP: Do NOT dispose of this chemical in the "General Organic Acid" or "Halogenated"

waste streams. Mixing with acid waste streams can cause immediate, violent exothermic

neutralization and gas evolution.

START: Segregate immediately into Basic Organic Waste (pH > 7) or Non-Halogenated

Flammable streams, depending on concentration and solvent context.

CONTAINER: Use HDPE (High-Density Polyethylene) or Borosilicate Glass. Avoid metal

containers (aluminum) due to potential amine reactivity.

Chemical Hazard Profile & Causality
To ensure safe handling, we must deconstruct the molecule into its functional hazards. We

apply the "Parent Structure Principle"—assuming the derivative carries the worst-case hazards

of its core components until proven otherwise.
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Functional Group Parent Hazard Operational Implication

Morpholine Ring

(Secondary/Tertiary Amine)

Corrosive (D002), Flammable

(D001), Toxic

High pH. Causes skin burns.[1]

Reacts violently with acids and

oxidizers.

Methanol Group (Primary

Alcohol)

Ignitable (D001), Toxic (Target

Organ)

Increases polarity and

flammability. Facilitates skin

absorption.

Combined Molecule Corrosive Base + Flammable

Must be neutralized or

incinerated. Cannot go down

the drain.

Technical Insight: The 5-methyl substitution on the morpholine ring increases lipophilicity

compared to unsubstituted morpholine, potentially increasing dermal absorption rates. The

basic nitrogen atom is the primary driver for disposal segregation.

Pre-Disposal Stabilization & Segregation
The most frequent cause of waste container over-pressurization is the accidental addition of

amines to acidic waste.

Compatibility Matrix
Data derived from standard chemical resistance charts for amines and alcohols.
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Material/Chemical Compatibility Status Causality / Risk

Acids (H₂SO₄, HCl) INCOMPATIBLE

Exothermic Reaction. Violent

heat generation and potential

spattering.

Acid Anhydrides INCOMPATIBLE
Vigorous reaction forming

amides; high heat release.

Oxidizers (H₂O₂, HNO₃) INCOMPATIBLE
Fire/Explosion hazard. Amines

are easily oxidized.

HDPE Plastic EXCELLENT

Inert to basic amines and

alcohols. Preferred for waste

storage.

Stainless Steel (304/316) GOOD

Generally resistant, but HDPE

is preferred for disposal

logistics.

Aluminum POOR
Amines can corrode aluminum;

avoid metal cans.

Step-by-Step Disposal Protocol
This protocol is designed to be a self-validating system. If you cannot complete a step (e.g.,

cannot verify pH), the system forces a pause.

Phase 1: Assessment & Bulking
State Verification: Determine if the waste is pure substance (likely viscous liquid/solid) or in

solution.

pH Check: Wet a pH strip with the waste (if liquid).

If pH > 10: Classify as Corrosive Base.

If pH 7-10: Classify as Basic Organic.
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Solvent Context: If dissolved in a solvent (e.g., DCM, Methanol, DMSO), the solvent dictates

the primary waste stream (Halogenated vs. Non-Halogenated), but the Basic label must

remain to prevent acid mixing.

Phase 2: Packaging
Select Container: Use a clean HDPE carboy or wide-mouth jar.

Why HDPE? It resists physical shock better than glass during transport and is chemically

inert to the amine functionality.

Headspace Rule: Fill only to 90% capacity.

Causality: Allows for vapor expansion if ambient temperature rises, preventing container

rupture.

Phase 3: Labeling (Satellite Accumulation Area)
Primary Label: "Hazardous Waste - Organic Alkali."

Constituents: Explicitly list "(5-Methylmorpholin-2-yl)methanol" and any solvents.

Hazard Checkboxes: Check Flammable and Corrosive.

Visualized Workflow (Logic & Decision Tree)
The following diagram illustrates the critical decision logic for segregating this specific

morpholine derivative.
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Waste: (5-Methylmorpholin-2-yl)methanol

1. Determine Physical State

Liquid / Solution Solid Residue / Pure

2. Identify Co-Solvent

Pack in HDPE Jar
Label: Solid Toxic/Corrosive

Halogenated Solvent
(e.g., DCM, Chloroform)

Contains Halogens

Non-Halogenated Solvent
(e.g., MeOH, DMSO)

No Halogens

Stream A: Halogenated Waste
(Add 'CONTAINS BASE' Warning)

Stream B: Basic Organic Waste
(Flammable/Corrosive)

3. Apply Hazardous Waste Tag
Check: Ignitable & Corrosive

Incineration

Transfer to EHS

Click to download full resolution via product page
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Caption: Operational logic flow for segregating (5-Methylmorpholin-2-yl)methanol based on

physical state and solvent context to prevent incompatible mixing.

Emergency Contingencies
In the event of exposure or release, immediate action is required.[2][3] The morpholine core

poses a specific threat to mucous membranes.

Scenario Immediate Action
Mechanism of Injury
Mitigation

Skin Contact

Flush for 15 mins with

soap/water.[2] Do not use

solvent to clean skin.

Solvents (like ethanol)

increase skin permeability,

driving the toxic amine deeper

into the dermis.

Eye Contact
Eyewash Station immediately.

Hold eyelids open.

Bases cause saponification of

eye tissue (liquefaction

necrosis), which is deeper and

more damaging than acid

burns.

Spill (Liquid)

Absorb with Vermiculite or

Clay. Do NOT use paper

towels (flammability).

Inert absorbents prevent

ignition and contain the

corrosive liquid without

reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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